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Compound of Interest

Thrombospondin-1 (1016-1023)
Compound Name:

(human, bovine, mouse)

Cat. No.: B173906

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thrombospondin-1 (TSP-1) is a large, homotrimeric glycoprotein that plays a crucial role in a
variety of biological processes, including angiogenesis, cell adhesion, and signaling. The
peptide fragment corresponding to amino acids 1016-1023 of human TSP-1, with the sequence
Arg-Phe-Tyr-Val-Val-Met-Trp-Lys (RFYVVMWK), is a well-characterized agonist of the cell
surface receptor CD47. This peptide, often referred to as 4N1K, mimics the ability of intact
TSP-1 to bind to CD47 and modulate downstream signaling pathways, making it a valuable tool
for studying TSP-1/CD47 interactions and their roles in health and disease. Proper
solubilization and handling of this lyophilized peptide are critical for obtaining reliable and
reproducible experimental results.

Data Presentation: Quantitative Summary

The following tables provide a summary of the key quantitative data for the solubilization and
handling of the Thrombospondin-1 (1016-1023) peptide.

Table 1: Solubility Specifications
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Solvent Concentration

Method Reference

14.29 mg/mL (12.66
mM)

H20

Requires ultrasonic
[1]

treatment

=10 mg/mL (8.86
mM)

DMSO

Use newly opened,
anhydrous DMSO

Table 2: Stock Solution Storage Conditions

Storage

Duration Notes Reference
Temperature
Sealed storage,
-80°C 6 months protected from [1]
moisture and light.
Sealed storage,
-20°C 1 month protected from [1]

moisture and light.

Experimental Protocols

This section provides a detailed protocol for the reconstitution and solubilization of lyophilized

Thrombospondin-1 (1016-1023) peptide for use in research applications.

Materials:

Lyophilized Thrombospondin-1 (1016-1023) peptide

Sterile, high-purity water (for agueous solutions)

Anhydrous, high-quality DMSO (for organic solutions)

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile, low-retention pipette tips
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» \ortex mixer

¢ Microcentrifuge

» Ultrasonic water bath (optional, for aqueous solutions)

Protocol for Reconstituting Lyophilized Thrombospondin-1 (1016-1023):

» Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 20-30 minutes. This prevents condensation from forming inside the
vial upon opening, which can affect the stability of the peptide.

o Centrifugation: Briefly centrifuge the vial at a low speed (e.g., 1000 x g for 1-2 minutes) to
ensure that all of the lyophilized powder is collected at the bottom of the vial.

o Solvent Selection: Choose the appropriate solvent based on your experimental requirements
and the solubility data in Table 1.

o For aqueous solutions: Use sterile, high-purity water. Be aware that sonication may be
required to achieve full solubilization.

o For organic solutions: Use newly opened, anhydrous DMSO. DMSO is hygroscopic and
can absorb water from the atmosphere, which may impact peptide solubility.

¢ Reconstitution:
o Carefully open the vial.

o Using a calibrated micropipette, add the desired volume of the selected solvent to the vial
to achieve the target concentration.

o Gently swirl the vial or pipette the solution up and down to mix. Avoid vigorous shaking or
vortexing, as this can cause the peptide to aggregate or denature.

e Ensuring Complete Solubilization:

o For aqueous solutions: If the peptide does not fully dissolve with gentle mixing, use an
ultrasonic water bath for short bursts (e.g., 10-15 seconds) until the solution is clear.
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o For DMSO solutions: The peptide should readily dissolve in DMSO with gentle mixing.

o Preparation of Working Solutions: For most cell-based assays, the concentrated stock
solution in DMSO or water should be further diluted into the appropriate aqueous buffer or
cell culture medium just before use.

o Storage:

o For short-term storage (up to one month), the reconstituted peptide solution can be stored
at -20°C.

o For long-term storage (up to six months), aliquot the stock solution into sterile, low-protein-
binding microcentrifuge tubes and store at -80°C. Aliquoting is crucial to avoid repeated
freeze-thaw cycles, which can degrade the peptide.

Visualizations

Signaling Pathway

The Thrombospondin-1 (1016-1023) peptide acts as an agonist for the CD47 receptor. The
binding of this peptide to CD47 can initiate a cascade of intracellular events, including the
modulation of integrin activity and inhibition of nitric oxide (NO)-stimulated signaling pathways.
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Caption: TSP-1 (1016-1023) peptide signaling pathway via CD47.
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Experimental Workflow

The following diagram illustrates the key steps for the proper solubilization of the lyophilized
Thrombospondin-1 (1016-1023) peptide.
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6. Aliquot into sterile tubes
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Caption: Workflow for solubilizing Thrombospondin-1 (1016-1023).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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